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In the realm of high-performance sealants, both mercaptan-terminated and silicone
formulations are prominent choices for researchers, scientists, and drug development
professionals, each offering a distinct set of properties. This guide provides an objective
comparison of their adhesion strength, supported by available experimental data, and details
the methodologies for key adhesion tests.

Executive Summary

Both mercaptan-terminated (often polysulfide-based) and silicone sealants exhibit robust
adhesive properties suitable for a wide range of applications. Generally, silicone sealants are
often associated with higher tensile strength and excellent UV resistance. Mercaptan-
terminated sealants are renowned for their fuel and solvent resistance, as well as their good
flexibility and adhesion to a variety of substrates. The choice between the two often depends
on the specific environmental conditions and substrate materials of the application.

Quantitative Adhesion Data

The following table summarizes the available quantitative data on the adhesion strength of
mercaptan-terminated and silicone sealants. It is important to note that a direct comparison is
challenging due to the variability in tested products, substrates, and experimental conditions
reported in the literature and technical datasheets.
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Sealant Product Test Adhesion L
Substrate Citation
Type Example Method Strength
Tensile
Mercaptan- ) Strength: 1.0
_ Sika® -
Terminated ASTM D412 Not Specified - 1.4 MPa [1]
_ Duoflex NS
(Polysulfide) (150 - 200
psi)
Peel
Adhesion: =
Mercaptan- 2.6 N/mm (15
Terminated Generic ASTM C794 Not Specified  Ib/in) with 2 [2]
(Polysulfide) 90%
cohesive
failure
Generic Tensile
Silicone Industrial Not Specified  Not Specified  Strength:
Grade 1.85 MPa
High Strength Tensile
Silicone Silicone Not Specified  Not Specified  Strength: 7.5
Adhesive MPa
Good
. _ - Aluminum, adhesion
Silicone Generic Not Specified )
Glass without
primer

Experimental Protocols

The adhesion strength of sealants is primarily evaluated using standardized test methods that

measure parameters such as peel strength and lap shear strength. These tests are crucial for

determining a sealant's ability to maintain a bond under various stress conditions.

Peel Adhesion Test (ASTM C794)
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The peel adhesion test is a common method for determining the adhesive and cohesive

characteristics of a sealant.[3]

Objective: To measure the peel strength of a sealant and observe the failure mode (adhesive or

cohesive).

Specimen Preparation:

Substrate Cleaning: The substrates (e.g., aluminum, glass) are thoroughly cleaned with a
solvent like isopropyl alcohol to remove any contaminants that could interfere with adhesion.

Sealant Application: A bead of the sealant is applied to the prepared substrate.
Embedding of Wire Mesh: A wire mesh or cloth is embedded into the sealant bead.
Second Sealant Layer: A second layer of sealant is applied over the mesh.

Curing: The prepared specimen is allowed to cure under specified conditions of temperature
and humidity for a defined period (e.g., 21 days at 23°C and 50% relative humidity).

Test Procedure:

The cured specimen is mounted in a tensile testing machine.
The free end of the wire mesh is clamped in the movable grip of the machine.

The sealant is peeled from the substrate at a 180° angle at a constant rate of speed
(typically 50 mm/min or 2 in/min).[3]

The force required to peel the sealant is continuously recorded.

The failure mode is observed and recorded as either adhesive failure (separation at the
sealant-substrate interface) or cohesive failure (tearing within the sealant itself).[3]

Data Analysis: The peel strength is calculated as the average force per unit width of the sealant

bead (e.g., in N/mm or Ibf/in). A high peel strength with cohesive failure generally indicates

good adhesion.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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